Cas no 1804023-52-6 (2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804023-52-6
• MF: C₇HBr₂F₆NO
• MW: 388.887361288071
• CID: 4927871
• Update Time: 2025-05-20

2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7HBr2F6NO/c8-4-2(6(10,11)12)1-3(5(9)16-4)17-7(13,14)15/h1H
• InChI Key： FJJXGJFIXLOHEA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(=C(N=1)Br)OC(F)(F)F

Computed Properties

• Exact Mass: 388.831
• Monoisotopic Mass: 386.833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Compound CAS No. 1804023-52-6: 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

The compound 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by the CAS number 1804023-52-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including bromine atoms and trifluoromethyl groups, imparts unique electronic and structural properties to this molecule.

The chemical structure of 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is characterized by a pyridine ring with bromine atoms at positions 2 and 6, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 5. These substituents significantly influence the molecule's reactivity, stability, and solubility. The trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the electrophilic character of the pyridine ring. Similarly, the bromine atoms contribute to the molecule's halogenation effects, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in drug discovery and materials science. Its unique electronic properties make it an ideal candidate for designing novel pharmaceutical agents with improved bioavailability and efficacy. Additionally, this compound has been explored as a precursor for advanced materials such as organic semiconductors and optoelectronic devices.

In terms of synthesis, the preparation of 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions. Researchers have developed efficient methodologies to construct this compound by leveraging modern synthetic techniques such as Suzuki coupling and nucleophilic aromatic substitution. These methods ensure high yields and excellent purity levels, making the compound suitable for both academic research and industrial applications.

The application of 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in medicinal chemistry is particularly promising. Its ability to modulate enzyme activity and interact with biological targets has been extensively studied in recent years. For instance, researchers have reported its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its trifluorinated substituents enhance its resistance to metabolic degradation, which is a critical factor in drug design.

In conclusion, the compound CAS No. 1804023-52-6, or 2,6-Dibromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.